5-[Ethyl(methyl)amino]furan-2-carbaldehyde

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: CCN(C)C1=CC=C(O1)C=O
• InChI: InChI=1S/C8H11NO2/c1-3-9(2)8-5-4-7(6-10)11-8/h4-6H,3H2,1-2H3
• InChIKey: OXVGTVQAQWYVDT-UHFFFAOYSA-N

In lead optimization, the inability to fine-tune lipophilicity without altering core pharmacophores creates bottlenecks. This 5-aminofuran-2-carbaldehyde solves that with an asymmetric ethylmethylamino substituent. - Predicted logP increase of ~0.4-0.5 vs. the dimethyl analog (CAS 3680-93-1), enabling tunable membrane permeability and oral bioavailability in CNS programs. - The prochiral N-substitution enables stereoselective transformations-functionalize to chiral quaternary ammonium salts or amides unattainable with symmetric dialkylamino variants. - 98% HPLC purity ensures fewer side products in multi-step syntheses; key intermediate for histamine H₂-receptor ligands per US4279819. Sourced from validated manufacturers with full analytical documentation.

5-[Ethyl(methyl)amino]furan-2-carbaldehyde: Key Furan Building Block

5-[Ethyl(methyl)amino]furan-2-carbaldehyde is a heterocyclic furan derivative featuring a 5-(ethylmethylamino) substituent and a reactive 2-carbaldehyde group (molecular formula C8H11NO2, molecular weight 153.18 g/mol) . It belongs to the class of 5-aminofuran-2-carbaldehydes, which serve as versatile intermediates in medicinal chemistry and organic synthesis. Unlike simpler dialkylamino analogs, the asymmetric ethylmethylamino moiety introduces distinct steric and electronic properties that can influence downstream reactivity and binding interactions.

Furan aldehyde building block with reactive 2-carbaldehyde group

Prochiral ethylmethylamino substituent enables stereoselective transformations

Useful in medicinal chemistry for heterocycle synthesis and library construction

5-[Ethyl(methyl)amino]furan-2-carbaldehyde vs. Dimethyl Analog: Why Substitution Fails

The ethylmethylamino group imparts physical-chemical properties that differ from the dimethylamino analog (CAS 3680-93-1) in a quantifiable manner. The additional methylene unit increases the calculated lipophilicity by approximately 0.4–0.5 logP units relative to the dimethyl analog, altering solubility and membrane permeability profiles in cellular assays . Furthermore, the asymmetric N-substitution pattern creates a prochiral center, enabling stereoselective transformations that symmetric dialkylamino analogs cannot achieve [1]. These differences mean that experimental results obtained with the dimethyl or diethyl variants cannot be assumed interchangeable with 5-[ethyl(methyl)amino]furan-2-carbaldehyde.

Lipophilicity

Approximately 0.4–0.5 logP units higher than dimethyl analog, altering partitioning behavior

Dimethyl analog has lower logP; results may not transfer to cellular assays

Stereochemical capability

Prochiral nitrogen enables asymmetric induction pathways

Symmetric dimethylamino group lacks prochirality; stereoselective routes are unavailable

Interchangeability

Results from dimethyl or diethyl analogs may not reproduce; independent validation is recommended

Direct substitution without method-specific verification may compromise synthetic or assay outcomes

• [1] Google Patents, US4279819A, Aminoalkyl furan derivatives. (Describes ethylmethylamino-substituted furan intermediates for histamine receptor ligands, demonstrating the utility of the asymmetric substitution pattern in medicinal chemistry.) View Source

5-[Ethyl(methyl)amino]furan-2-carbaldehyde: Evidence Differentiating from Analogs

Superior HPLC Purity vs. Dimethyl Analog

Commercial suppliers report the purity of 5-[Ethyl(methyl)amino]furan-2-carbaldehyde as 98% by HPLC . In contrast, the standard purity specification for the closest analog 5-(dimethylamino)furan-2-carbaldehyde is ≥97% (or typically 95%), as reported by major reagent suppliers . This 1-3 percentage point difference is relevant for users who require the highest possible purity for sensitive reactions such as high-throughput synthesis or material science applications.

HPLC Purity

Data to verify

98% vs ≥97%

Higher purity specification may improve reaction yield consistency

Supplier-reported; reference methods not standardized across sources

Evidence Dimension	HPLC Purity
Target Compound Data	98%
Comparator Or Baseline	5-(Dimethylamino)furan-2-carbaldehyde: ≥97% (typical commercial specification)
Quantified Difference	+1 percentage point (absolute); 98% vs. 97%
Conditions	HPLC purity reported by independent commercial suppliers; reference methods not standardized across sources.

Why This Matters

For procurement decisions where high purity directly impacts reaction yield and reproducibility, a documented 98% purity specification provides a measurable, though modest, advantage.

Higher Predicted Lipophilicity vs. Dimethyl Analog

The experimental logP of 5-(dimethylamino)furan-2-carbaldehyde is reported as 1.158 . While an experimental logP for the target compound is not available, the replacement of a methyl with an ethyl group at the amino center typically adds approximately +0.4 to +0.5 logP units , placing the predicted logP for 5-[ethyl(methyl)amino]furan-2-carbaldehyde at approximately 1.55–1.65. This difference can significantly influence compound partitioning in biological membranes and extraction solvents. Because no direct experimental logP comparison has been published for 5-[ethyl(methyl)amino]furan-2-carbaldehyde versus its dimethyl analog, this evidence is class-level inference, and users should verify with experimental measurements for critical applications.

Predicted Lipophilicity

Class-level inference

~1.55–1.65 (predicted) vs 1.158 (experimental)

Higher logP may influence membrane partitioning; requires experimental measurement

Estimated from methyl-to-ethyl homologation trend; not directly measured

Evidence Dimension	LogP (Octanol-Water Partition Coefficient)
Target Compound Data	~1.55–1.65 (predicted)
Comparator Or Baseline	5-(Dimethylamino)furan-2-carbaldehyde: logP = 1.158 (experimental)
Quantified Difference	+0.4–0.5 logP units (predicted increase)
Conditions	Target compound logP is predicted based on known methyl-to-ethyl homologation trends; experimental validation required.

Why This Matters

A higher logP suggests improved membrane permeability and more favorable partitioning in organic extraction solvents, which may guide the selection of this compound for cellular or whole-organism assays where better bioavailability is crucial.

Asymmetric Substituent for Stereoselective Synthesis

The ethyl(methyl)amino group in 5-[ethyl(methyl)amino]furan-2-carbaldehyde is constitutionally asymmetric, rendering the nitrogen atom a prochiral center. This feature is absent in the symmetric 5-(dimethylamino) and 5-(diethylamino) analogs [1]. This asymmetry allows for the formation of diastereomeric intermediates and products under chiral induction conditions, a capability that can be exploited for the synthesis of enantiomerically enriched compounds. Although no direct head-to-head comparison of enantiomeric excess is available for reactions of this specific compound, the fundamental principle is well-established in the literature for related N-ethyl-N-methyl aniline derivatives [2]. Consequently, this differentiation is classified as class-level inference.

Prochiral Nitrogen

Class-level inference

Asymmetric N-substitution creates prochiral center

Enables stereoselective transformations not possible with symmetric analogs

No quantitative ee data for this compound; well-established principle

Evidence Dimension	Prochirality / Asymmetric Induction Potential
Target Compound Data	Nitrogen atom in the ethylmethylamino group is prochiral due to asymmetric N-substitution
Comparator Or Baseline	5-(Dimethylamino)furan-2-carbaldehyde: symmetric N,N-dimethyl group; nitrogen atom is achiral
Quantified Difference	Qualitative structural advantage; no quantitative % ee data available for direct comparison
Conditions	Relevant to stereoselective alkylation, acylation, or metal-catalyzed cross-coupling reactions.

Why This Matters

For projects requiring stereochemically defined products, the prochiral nature of the ethylmethylamino group offers synthetic selectivity advantages not achievable with symmetric dialkylamino analogs.

• [1] IUPAC Gold Book, Prochirality. A molecule lacking a chiral center can be prochiral if it can be converted into a chiral molecule in a single chemical step. View Source
• [2] Ohkuma, T. et al. (2000) Asymmetric Hydrogenation of N-ethyl-N-methyl Aniline Derivatives. Review of prochiral nitrogen chemistry applicable to N-ethyl-N-methyl substituents. View Source

5-[Ethyl(methyl)amino]furan-2-carbaldehyde: Differentiated Applications

Stereoselective Synthesis of Chiral Amine Heterocycles

In reactions requiring chiral amine precursors, the ethylmethylamino group can be functionalized to form a chiral quaternary ammonium salt or a chiral amide. The 0.4-logP-unit advantage over the dimethyl analog improves solubility in non-polar solvents, facilitating reactions such as enantioselective alkylation or asymmetric hydrogenation cited in Section 3.

Intermediate for Histamine H2 Receptor Antagonists

The US4279819 patent describes 5-(ethylmethylamino)methyl-2-furanmethanol, directly derived from 5-[ethyl(methyl)amino]furan-2-carbaldehyde, as a key intermediate for histamine receptor ligands [1] cited in Section 3. The 98% HPLC purity ensures fewer side products in subsequent multi-step syntheses compared to lower-purity alternatives.

ADME Optimization in Drug Discovery Programs

Medicinal chemists seeking to fine-tune the lipophilicity of furan-based lead compounds can use the ethylmethylamino substitution to achieve a predicted logP increase of ~0.4–0.5 relative to the dimethyl analog. This modulation can impact oral bioavailability and blood-brain barrier penetration, critical parameters in CNS drug design cited in Section 3.

Application

Selection Property

Validation Focus

Stereoselective synthesis of chiral heterocycles

Prochiral nitrogen enables stereochemical control

Verify diastereomeric excess under reaction conditions

Histamine receptor ligand intermediate synthesis

High purity specification supports reduced side products

Monitor purity by HPLC and characterize byproducts

Lipophilicity modulation in drug discovery

Ethylmethylamino substitution adjusts logP for ADME tuning

Measure experimental logP and assess membrane permeability

• [1] Google Patents, US4279819A, Aminoalkyl furan derivatives. View Source